Cas no 391886-94-5 (2,4-dichloro-N-{4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide)
2,4-dichloro-N-{4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dichloro-N-{4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide
- AKOS024578562
- 391886-94-5
- 2,4-dichloro-N-{[4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide
- 2,4-dichloro-N-((4-(4-fluorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide
- 2,4-dichloro-N-[[4-(4-fluorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide
- F0475-0147
-
- Inchi: 1S/C16H11Cl2FN4OS/c17-9-1-6-12(13(18)7-9)15(24)20-8-14-21-22-16(25)23(14)11-4-2-10(19)3-5-11/h1-7H,8H2,(H,20,24)(H,22,25)
- InChI Key: YPFIYYNZTGETFV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(NCC1=NNC(N1C1C=CC(=CC=1)F)=S)=O)Cl
Computed Properties
- Exact Mass: 396.0014657g/mol
- Monoisotopic Mass: 396.0014657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 88.8Ų
2,4-dichloro-N-{4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0475-0147-2μmol |
2,4-dichloro-N-{[4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide |
391886-94-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0475-0147-5μmol |
2,4-dichloro-N-{[4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide |
391886-94-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0475-0147-10μmol |
2,4-dichloro-N-{[4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide |
391886-94-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0475-0147-20μmol |
2,4-dichloro-N-{[4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide |
391886-94-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0475-0147-1mg |
2,4-dichloro-N-{[4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide |
391886-94-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0475-0147-2mg |
2,4-dichloro-N-{[4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide |
391886-94-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0475-0147-3mg |
2,4-dichloro-N-{[4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide |
391886-94-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0475-0147-4mg |
2,4-dichloro-N-{[4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide |
391886-94-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0475-0147-5mg |
2,4-dichloro-N-{[4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide |
391886-94-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0475-0147-10mg |
2,4-dichloro-N-{[4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide |
391886-94-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2,4-dichloro-N-{4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2,4-dichloro-N-{4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide
Research Brief on 2,4-dichloro-N-{4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide (CAS: 391886-94-5)
The compound 2,4-dichloro-N-{4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide (CAS: 391886-94-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.
Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of this molecule, characterized by the presence of a 1,2,4-triazole core and a sulfanylidene moiety, contributes to its high binding affinity and selectivity. Computational docking studies have further elucidated its interaction with target proteins, providing a foundation for structure-activity relationship (SAR) optimization.
In vitro and in vivo evaluations have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models of cancer and autoimmune diseases. Notably, its ability to modulate key signaling pathways, such as NF-κB and MAPK, underscores its potential as a multi-target therapeutic agent. However, challenges related to pharmacokinetics and toxicity profiles remain to be addressed in subsequent studies.
Ongoing research efforts are directed toward derivatization and formulation strategies to enhance the compound's bioavailability and reduce off-target effects. Collaborative initiatives between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. This brief underscores the compound's therapeutic promise while emphasizing the need for further mechanistic and translational studies.
391886-94-5 (2,4-dichloro-N-{4-(4-fluorophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)